Cas no 65567-96-6 (Lithium chloride-potassium chloride)

Lithium chloride-potassium chloride Chemical and Physical Properties
Names and Identifiers
-
- Lithium chloride-potassium chloride
- lithium,potassium,dichloride
- Lithium chloride
- Lithium potassium chloride
- potassium chloride eutectic
- lithium;potassium;dichloride
- Lithium chloride/potassium chloride eutectic, anhydrous, beads, 99.99% trace metals basis
- AKOS025295601
- Lithium potassium chloride (1/1/2)
- MFCD00144623
- Lithium chloride-potassium chloride, potassium chloride eutectic
- 65567-96-6
- Lithium chloride/potassium chloride eutectic
- DTXSID50583818
-
- MDL: MFCD00144623
- Inchi: InChI=1S/2ClH.K.Li/h2*1H;;/q;;2*+1/p-2
- InChI Key: HCQWRNRRURULEY-UHFFFAOYSA-L
- SMILES: [Cl-].[K+].[Cl-].[Li+]
Computed Properties
- Exact Mass: 115.91700
- Monoisotopic Mass: 115.9174153g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 4
- Rotatable Bond Count: 0
- Complexity: 0
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 0Ų
- Tautomer Count: nothing
Experimental Properties
- Color/Form: White crystals.
- Density: 2.02 g/mL at 25 °C(lit.)
- Melting Point: 357 °C (lit.)
- Boiling Point: No data available
- Flash Point: No data available
- Water Partition Coefficient: Soluble in water.
- PSA: 0.00000
- LogP: -5.99200
- Sensitiveness: Hygroscopic
- Vapor Pressure: No data available
- Solubility: Soluble in water.
Lithium chloride-potassium chloride Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22-36/37/38
- Safety Instruction: S26
-
Hazardous Material Identification:
- Risk Phrases:R22; R36/37/38
- TSCA:Yes
- Storage Condition:Hygroscopic. Store under Nitrogen. Ambient temperatures.
Lithium chloride-potassium chloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB204026-250 g |
Lithium chloride-potassium chloride; . |
65567-96-6 | 250 g |
€604.00 | 2023-07-20 | ||
abcr | AB204026-50 g |
Lithium chloride-potassium chloride; . |
65567-96-6 | 50 g |
€159.00 | 2023-07-20 | ||
abcr | AB204026-50g |
Lithium chloride-potassium chloride; . |
65567-96-6 | 50g |
€171.00 | 2025-02-19 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-279274-50g |
Lithium chloride-potassium chloride, |
65567-96-6 | 50g |
¥1279.00 | 2023-09-05 | ||
Aaron | AR003S03-50g |
Lithium chloride-potassium chloride |
65567-96-6 | 50g |
$148.00 | 2025-02-10 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04134-50g |
Lithium,potassium,dichloride |
65567-96-6 | 99.99% trace metals basis | 50g |
¥2738.0 | 2024-07-18 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 479330-50G |
Lithium chloride-potassium chloride |
65567-96-6 | 99.99% | 50G |
¥2477.6 | 2022-02-24 | |
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | 18206-250g |
Lithium chloride-potassium chloride |
65567-96-6 | 250g |
¥5048.00 | 2023-03-03 | ||
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | 18206-50g |
Lithium chloride-potassium chloride |
65567-96-6 | 50g |
¥798.00 | 2023-03-03 | ||
Cooke Chemical | F736221-250g |
Lithium chloride-potassium chloride |
65567-96-6 | Null | 250g |
RMB 4159.20 | 2025-02-20 |
Lithium chloride-potassium chloride Related Literature
-
Shenglai Yao,Christoph van Wüllen,Matthias Driess Chem. Commun., 2008, 5393-5395
-
Yongmao Li,Lu Cheng,Zhiqiang Cao,Wenguang Liu J. Mater. Chem. B, 2014,2, 46-48
-
Li Song,Hongsheng Yang,Chunlong Dai,Yukun Xiao,Xinqun Zhang,Yuyang Han,Congcong Bai,Bing Lu,Qianwen Liu,Yang Zhao,Zhipan Zhang,Liangti Qu Energy Environ. Sci., 2021,14, 3075-3085
-
Hannah James,Brendan J. Kennedy,Thomas A. Whittle,Maxim Avdeev Dalton Trans., 2014,43, 17085-17089
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David V. Baxter,Kenneth G. Caulton,Wen-Chung Chiang,Malcolm H. Chisholm,Vincent F. DiStasi,Sylvain G. Dutremez,James D. Martin,William E. Streib New J. Chem., 2001,25, 400-407
Additional information on Lithium chloride-potassium chloride
Recent Advances in Lithium Chloride-Potassium Chloride (65567-96-6) Research: Implications for Chemical Biology and Medicine
Lithium chloride-potassium chloride (LiCl-KCl, CAS: 65567-96-6) is a eutectic mixture that has garnered significant attention in chemical biology and pharmaceutical research due to its unique physicochemical properties and potential therapeutic applications. Recent studies have explored its role in protein stabilization, enzyme activity modulation, and as a potential therapeutic agent for neurological disorders. This research brief synthesizes the latest findings on LiCl-KCl, highlighting its mechanisms of action, experimental methodologies, and emerging applications in biomedicine.
A 2023 study published in the Journal of Chemical Biology investigated the stabilizing effects of LiCl-KCl on heat-sensitive enzymes. The research demonstrated that the eutectic mixture significantly enhanced the thermal stability of lysozyme and other model proteins, suggesting its utility in bioprocessing and diagnostic applications. Molecular dynamics simulations revealed that the chloride ions in the mixture form stabilizing interactions with positively charged residues on protein surfaces, while the alkali metal ions modulate solvent dynamics.
In neuropharmacology, LiCl-KCl has shown promise as a potential adjunct therapy for bipolar disorder. A preclinical study in Molecular Psychiatry (2024) reported that the combination exhibited synergistic effects in regulating glycogen synthase kinase-3β (GSK-3β) activity - a key target in mood stabilization. The study employed advanced in vivo imaging techniques to demonstrate enhanced lithium bioavailability when co-administered with potassium chloride in rodent models.
The material's electrochemical properties have also enabled novel applications in biomedical engineering. Researchers at MIT recently developed LiCl-KCl-based ionic liquid matrices for controlled drug release systems (2024, Advanced Materials). These systems demonstrated pH-responsive release kinetics for various therapeutics while maintaining excellent biocompatibility in in vitro models.
From a safety perspective, new toxicological data (2023, Regulatory Toxicology and Pharmacology) have refined our understanding of LiCl-KCl's therapeutic index. The comprehensive study established clear concentration thresholds for both therapeutic efficacy and potential adverse effects, particularly regarding renal function. These findings are informing ongoing clinical trial designs for LiCl-KCl formulations.
Looking forward, several research groups are exploring the use of LiCl-KCl in cryopreservation solutions and as a component in novel PCR buffers. Preliminary results suggest improvements in nucleic acid stability and polymerase fidelity, though these applications require further validation. The unique properties of this eutectic mixture continue to reveal new opportunities at the interface of chemistry, biology, and medicine.
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